Cas no 2228935-78-0 (methyl 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoate
• CAS No: 2228935-78-0
• MF: C₁₅H₂₇NO₅
• MW: 301.378585100174
• CID: 5798175
• PubChem ID: 165659747
• Update Time: 2025-10-10

methyl 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoate
• methyl 3-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-3-hydroxypropanoate
• EN300-1870958
• 2228935-78-0

• Inchi： 1S/C15H27NO5/c1-15(2,3)21-14(19)16-11-7-5-10(6-8-11)12(17)9-13(18)20-4/h10-12,17H,5-9H2,1-4H3,(H,16,19)
• InChI Key： WIBNWJHTGNQUHZ-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 301.18892296g/mol
• Monoisotopic Mass: 301.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoate

Methyl 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoate

Methyl 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoate, also known by its CAS number 2228935-78-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclohexyl group substituted with a tert-butoxycarbonyl amino group and a hydroxyl group, all within a propanoate ester framework. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. The tert-butoxycarbonyl (Boc) group, in particular, is widely used as a protecting group in peptide synthesis due to its stability under various reaction conditions. The cyclohexyl moiety adds rigidity and potentially enhances the molecule's pharmacokinetic properties, such as absorption and bioavailability. The hydroxyl group introduces additional functionality, which can be further modified to create derivatives with diverse biological activities.

One of the most promising areas of research involving this compound is its potential use in medicinal chemistry. Researchers have explored the role of such molecules in inhibiting enzymes associated with various diseases, including cancer and neurodegenerative disorders. For instance, recent findings suggest that derivatives of this compound may exhibit selective inhibition against certain kinases, which are key targets in cancer therapy.

In addition to its therapeutic potential, methyl 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoate has also been studied for its role in chemical synthesis as an intermediate. Its structure allows for easy modification at multiple sites, making it a valuable building block for constructing more complex molecules. This versatility has led to its use in the synthesis of natural product analogs and synthetic libraries for high-throughput screening.

The synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials. The introduction of the Boc group is achieved through standard peptide coupling techniques, while the hydroxyl group can be introduced via oxidation or other functional group transformations. The methyl ester serves as a convenient protecting group during these steps and can be removed at later stages if desired.

From an analytical standpoint, this compound has been characterized using various spectroscopic techniques, including NMR and mass spectrometry. These studies have provided insights into its conformational flexibility and stability under different conditions. Such data are crucial for understanding its behavior in biological systems and optimizing its use in drug design.

In terms of safety and handling, this compound is not classified as a hazardous material under normal conditions. However, like all organic compounds, it should be stored appropriately to prevent degradation or contamination. Its stability under thermal and oxidative conditions has been evaluated, making it suitable for long-term storage when proper precautions are taken.

The increasing interest in this compound underscores the importance of continued research into its properties and applications. As new methodologies emerge in organic synthesis and medicinal chemistry, compounds like methyl 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoate will likely play an even more significant role in advancing drug discovery efforts.